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Compound of Interest

Compound Name: Meta-Fexofenadine-d6

Cat. No.: B600807

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures
for Meta-Fexofenadine-d6. The information is intended to guide laboratory professionals in the
safe use and management of this compound. It is important to note that the toxicological
properties of Meta-Fexofenadine-d6 have not been thoroughly investigated, and therefore, it
should be handled with care, assuming the properties of a potentially hazardous substance.
This compound is intended for research and development use only.[1][2]

Chemical and Physical Properties

Meta-Fexofenadine-d6 is the deuterated form of Meta-Fexofenadine, which is an impurity of
Fexofenadine.[3] Fexofenadine is a second-generation antihistamine used to treat allergic
rhinitis.[3][4] The deuteration is often used for tracer studies in drug development.[3]
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Property Value Reference

3-[1-Hydroxy-4-[4-

hydroxydiphenylmethyl)-1-
Chemical Name (.y _ .y pheny ¥ [5]

piperidinyl]butyl]-a,a-

dimethylbenzeneacetic Acid-d6

Molecular Formula C32H33DsNO4 [5]1[6]
Molecular Weight 507.69 g/mol [5]
CAS Number 479035-75-1 (Unlabeled) [5]

Safety Data Summary

The following tables summarize the key safety information derived from available Safety Data
Sheets (SDS).

H | Identificati

Hazard Statement Classification
GHS Classification Not a hazardous substance or mixture.
Hazards Not Otherwise Classified (HNOC) None identified.[7]

Note: While not classified as hazardous, the chemical, physical, and toxicological properties
have not been thoroughly investigated. Handle with caution.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Seek medical attention if necessary.

[2]

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing.[2]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes.[2]

Ingestion

Make victim drink water (two glasses at most).
Consult a doctor if feeling unwell. Medical

assistance for gastric lavage may be required.

[2]

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide. No limitations on
extinguishing agents are given for this

substance.

Specific Hazards

Not specified.

Protective Equipment

Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
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Action Procedure

Wear personal protective equipment, including a
Personal Precautions self-contained breathing apparatus. Avoid dust
formation and inhalation of dust.[2]

Prevent further leakage or spillage if safe to do

Environmental Precautions )
s0. Do not let product enter drains.

Sweep up and shovel into suitable containers

Methods for Cleaning U
9=p for disposal. Avoid generating dust.[7]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Meta-Fexofenadine-d6 and

ensure the safety of laboratory personnel.

Handling Procedures
Precaution Details

Ventilation Handle in a well-ventilated place.[1]

Wear suitable protective clothing, impervious

Personal Protective Equipment _
gloves, and eye/face protection.[1]

Avoid contact with skin and eyes.[1] Change

Hygiene contaminated clothing and wash hands after
handling.
Dust and Aerosol Avoid formation of dust and aerosols.[1]

Use non-sparking tools and prevent fire caused

Fire Prevention o
by electrostatic discharge.[1]

Storage Conditions
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Condition Recommendation

Recommended storage temperature is -20°C for
Temperature long-term storage.[6] May be stored at room

temperature for short-term only.[6]

Keep container tightly closed in a dry and well-

Container )

ventilated place.[1]
Desiccant Store with a desiccant.

Store apart from foodstuff containers or
Incompatible Materials incompatible materials such as strong oxidizing

agents.[1][7]

Experimental Protocols

Specific experimental protocols for the safety assessment of Meta-Fexofenadine-d6 are not
detailed in the publicly available literature. The toxicological profile is largely inferred from
studies on Fexofenadine and its parent compound, Terfenadine.

In preclinical studies with Fexofenadine, toxicity was evaluated in various animal models. For
example, chronic toxicity studies were conducted in dogs and mice.[8] A typical oral toxicity
study in dogs might involve daily administration of the compound via gavage for a specified
period (e.g., 1 to 6 months), with observations for clinical signs of toxicity, such as emesis.[3]

Logical Workflows

The following diagrams illustrate the recommended workflows for handling and responding to
incidents involving Meta-Fexofenadine-d6.
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Caption: General laboratory workflow for handling Meta-Fexofenadine-d6.
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Caption: Workflow for responding to an accidental spill of Meta-Fexofenadine-d6.

Disposal Considerations
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Waste material must be disposed of in accordance with national and local regulations.
Chemicals should be left in their original containers, and not mixed with other waste.
Uncleaned containers should be handled in the same manner as the product itself.

Transport Information

Meta-Fexofenadine-d6 is not classified as a dangerous good in the meaning of transport
regulations.

Disclaimer: This document is intended for informational purposes only and does not purport to
be all-inclusive. It should be used as a guide and supplemented with information from the
specific supplier's Safety Data Sheet. The user assumes all responsibility for the safe handling
and use of this product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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